Cas no 2413846-53-2 ((1R,3S)-1,3-dimethoxy-7-azaspiro3.5nonane)

• Product Name: (1R,3S)-1,3-dimethoxy-7-azaspiro3.5nonane
• CAS No: 2413846-53-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD32662921
• CID: 5674262
• PubChem ID: 146049836
• Update Time: 2025-05-23

(1R,3S)-1,3-dimethoxy-7-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• EN300-26621387
• (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane
• 2413846-53-2
• (1R,3S)-1,3-dimethoxy-7-azaspiro3.5nonane

• MDL： MFCD32662921
• Inchi： 1S/C10H19NO2/c1-12-8-7-9(13-2)10(8)3-5-11-6-4-10/h8-9,11H,3-7H2,1-2H3/t8-,9+
• InChI Key： FDIOXRJXPSHRAB-DTORHVGOSA-N
• SMILES： O(C)[C@@H]1C[C@@H](C21CCNCC2)OC

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on (1R,3S)-1,3-dimethoxy-7-azaspiro3.5nonane

Compound CAS No. 2413846-53-2: (1R,3S)-1,3-Dimethoxy-7-Azaspiro[3.5]Nonane

The compound with CAS number 2413846-53-2, known as (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom—a nitrogen atom in this case. The spiro structure of this molecule contributes to its intriguing chemical properties and potential applications in drug design.

Spiro compounds have been extensively studied due to their ability to exhibit diverse biological activities. The 7-azaspiro[3.5]nonane framework in this compound is particularly interesting because it combines the rigidity of a spiro system with the flexibility of nitrogen-containing heterocycles. Recent studies have highlighted the importance of such structures in mimicking natural products and modulating pharmacokinetic properties.

The stereochemistry of (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane plays a crucial role in its biological activity. The two methoxy groups at positions 1 and 3 introduce electron-donating effects, which can influence the molecule's interaction with biological targets. This stereochemistry also affects the compound's solubility and permeability, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane using a combination of ring-closing metathesis and stereoselective alkylation techniques. These methods have significantly improved the yield and purity of the compound, facilitating its use in preclinical studies.

From a pharmacological perspective, (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane has shown potential as a modulator of ion channels and G-protein coupled receptors (GPCRs). A study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective binding to voltage-gated sodium channels, making it a potential lead for anti-inflammatory and analgesic agents.

Moreover, the compound's ability to penetrate cellular membranes has been explored in depth. Research conducted at the University of California revealed that (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane demonstrates enhanced bioavailability due to its unique spiro structure and methoxy substituents.

Looking ahead, (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane holds promise as a scaffold for developing novel therapeutics targeting neurodegenerative diseases and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential further.

In conclusion, (1R,3S)-1,3-dimethoxy-7-azaspiro[3.5]nonane (CAS No. 2413846-53-2) is a fascinating compound with a wealth of chemical and biological properties that make it an invaluable tool in modern drug discovery.